![molecular formula C19H17N3O3S2 B4734812 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzenesulfonamide](/img/structure/B4734812.png)
4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzenesulfonamide
Overview
Description
4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzenesulfonamide, also known as PABA sulfonamide, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a range of biochemical and physiological effects, and its mechanism of action is of great interest to researchers in various fields. In
Mechanism of Action
4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzenesulfonamide sulfonamide exerts its effects by binding to the active site of DHPS and inhibiting its activity. This leads to a decrease in the production of dihydrofolate, which is a precursor to tetrahydrofolate, a coenzyme involved in the synthesis of DNA, RNA, and amino acids. The inhibition of DHPS by this compound sulfonamide results in a depletion of intracellular folate levels and can have a range of downstream effects on cellular metabolism.
Biochemical and Physiological Effects:
This compound sulfonamide has been shown to have a range of biochemical and physiological effects, including the inhibition of DHPS activity, the depletion of intracellular folate levels, and the inhibition of cell growth and proliferation. In addition, this compound sulfonamide has been shown to induce apoptosis in cancer cells, suggesting that it may have potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzenesulfonamide sulfonamide in lab experiments is its specificity for DHPS, which allows for the selective inhibition of folate biosynthesis. However, this compound sulfonamide has some limitations as a tool compound, including its relatively low potency and the potential for off-target effects. In addition, the use of this compound sulfonamide in cellular assays can be complicated by its poor solubility in aqueous solutions.
Future Directions
There are several potential future directions for research on 4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzenesulfonamide sulfonamide. One area of interest is the development of more potent and selective inhibitors of DHPS, which could be used to investigate the role of folate metabolism in various disease states. In addition, the use of this compound sulfonamide in combination with other anticancer agents could be explored as a potential strategy for the treatment of cancer. Finally, the development of new methods for the synthesis and formulation of this compound sulfonamide could improve its solubility and bioavailability, making it a more useful tool compound for scientific research.
Scientific Research Applications
4-({[(4-phenoxyphenyl)amino]carbonothioyl}amino)benzenesulfonamide sulfonamide has been studied for its potential applications in various scientific research fields, including biochemistry, pharmacology, and toxicology. One of the main areas of interest is its use as a tool compound to study the role of para-aminobenzoic acid (this compound) in the biosynthesis of folate. This compound sulfonamide has been shown to inhibit the activity of dihydropteroate synthase (DHPS), an enzyme involved in the folate biosynthesis pathway, and can be used to investigate the effects of folate deficiency on cellular metabolism.
properties
IUPAC Name |
1-(4-phenoxyphenyl)-3-(4-sulfamoylphenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S2/c20-27(23,24)18-12-8-15(9-13-18)22-19(26)21-14-6-10-17(11-7-14)25-16-4-2-1-3-5-16/h1-13H,(H2,20,23,24)(H2,21,22,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYMCPXZKEWNWCC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=S)NC3=CC=C(C=C3)S(=O)(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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